Cas no 32811-27-1 (2-methyl-4-oxopentanenitrile)

2-methyl-4-oxopentanenitrile structure
2-methyl-4-oxopentanenitrile structure
Product Name:2-methyl-4-oxopentanenitrile
CAS No:32811-27-1
MF:C6H9NO
MW:111.141761541367
MDL:MFCD21184617
CID:917294
PubChem ID:12812295
Update Time:2025-04-19

2-methyl-4-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

    • pentanenitrile, 2-methyl-4-oxo- (9ci)
    • 4-cyano-2-pentanone
    • 2-methyl-4-oxopentanenitrile
    • DTXSID101309709
    • EN300-233641
    • AKOS014572448
    • DB-288400
    • 32811-27-1
    • Pentanenitrile, 2-methyl-4-oxo-
    • SCHEMBL9735218
    • G53237
    • CS-0241518
    • Z1258995681
    • MDL: MFCD21184617
    • Inchi: 1S/C6H9NO/c1-5(4-7)3-6(2)8/h5H,3H2,1-2H3
    • InChI Key: KTCGZVXFIGQRNB-UHFFFAOYSA-N
    • SMILES: O=C(C)CC(C#N)C

Computed Properties

  • Exact Mass: 111.068413911g/mol
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 40.9Ų

2-methyl-4-oxopentanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-233641-0.05g
2-methyl-4-oxopentanenitrile
32811-27-1 95%
0.05g
$101.0 2024-06-19
Enamine
EN300-233641-0.1g
2-methyl-4-oxopentanenitrile
32811-27-1 95%
0.1g
$152.0 2024-06-19
Enamine
EN300-233641-0.25g
2-methyl-4-oxopentanenitrile
32811-27-1 95%
0.25g
$216.0 2024-06-19
Enamine
EN300-233641-0.5g
2-methyl-4-oxopentanenitrile
32811-27-1 95%
0.5g
$407.0 2024-06-19
Enamine
EN300-233641-1.0g
2-methyl-4-oxopentanenitrile
32811-27-1 95%
1.0g
$528.0 2024-06-19
Enamine
EN300-233641-2.5g
2-methyl-4-oxopentanenitrile
32811-27-1 95%
2.5g
$1034.0 2024-06-19
Enamine
EN300-233641-5.0g
2-methyl-4-oxopentanenitrile
32811-27-1 95%
5.0g
$1530.0 2024-06-19
Enamine
EN300-233641-10.0g
2-methyl-4-oxopentanenitrile
32811-27-1 95%
10.0g
$2269.0 2024-06-19
Enamine
EN300-233641-1g
2-methyl-4-oxopentanenitrile
32811-27-1 95%
1g
$528.0 2023-09-15
Enamine
EN300-233641-5g
2-methyl-4-oxopentanenitrile
32811-27-1 95%
5g
$1530.0 2023-09-15
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited